![molecular formula C15H10N2O3S B5695229 N-[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-thiophenecarboxamide CAS No. 6377-40-8](/img/structure/B5695229.png)
N-[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-thiophenecarboxamide
Overview
Description
N-[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-thiophenecarboxamide, also known as DT2216, is a small molecule drug that has gained significant attention in the scientific community due to its potential therapeutic applications in cancer treatment.
Mechanism of Action
N-[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-thiophenecarboxamide works by selectively binding to BCL6 and recruiting an E3 ubiquitin ligase complex, which leads to the ubiquitination and subsequent degradation of BCL6. This mechanism of action is highly specific to cancer cells that overexpress BCL6, making this compound a promising therapeutic agent with minimal toxicity to normal cells.
Biochemical and Physiological Effects:
This compound has been shown to induce potent and specific degradation of BCL6 in cancer cells, leading to cell death and tumor regression. In addition, this compound has been found to have minimal toxicity to normal cells, making it a promising therapeutic agent for cancer treatment.
Advantages and Limitations for Lab Experiments
N-[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-thiophenecarboxamide has several advantages for lab experiments, including its high selectivity and specificity for cancer cells that overexpress BCL6, its potent and specific degradation of BCL6, and its minimal toxicity to normal cells. However, the limitations of this compound include its limited solubility and stability, which can affect its efficacy and reproducibility in lab experiments.
Future Directions
There are several future directions for the research and development of N-[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-thiophenecarboxamide, including the optimization of its synthesis method to improve its solubility and stability, the development of more efficient and effective delivery methods, the evaluation of its efficacy in preclinical and clinical trials, and the exploration of its potential applications in combination with other cancer therapies. Furthermore, the identification of other oncogenic transcription factors that can be targeted by this compound could lead to the development of new therapeutic agents for cancer treatment.
Synthesis Methods
N-[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-thiophenecarboxamide is synthesized through a multistep process involving the reaction of 2-acetylthiophene with 1,3-dibromo-5,5-dimethylhydantoin, followed by the formation of an intermediate compound, which is then reacted with 3-(2,5-dioxopyrrolidin-1-yl)aniline to yield this compound. The final product is purified through column chromatography and characterized through various analytical techniques.
Scientific Research Applications
N-[3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)phenyl]-2-thiophenecarboxamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to selectively target and degrade the oncogenic transcription factor, BCL6, which plays a critical role in the development and progression of various types of cancer, including lymphoma, leukemia, and solid tumors. This compound has been found to induce potent and specific degradation of BCL6 in cancer cells, leading to cell death and tumor regression.
properties
IUPAC Name |
N-[3-(2,5-dioxopyrrol-1-yl)phenyl]thiophene-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10N2O3S/c18-13-6-7-14(19)17(13)11-4-1-3-10(9-11)16-15(20)12-5-2-8-21-12/h1-9H,(H,16,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AQYIHFNHIHSZAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N2C(=O)C=CC2=O)NC(=O)C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90358209 | |
Record name | N-[3-(2,5-dioxopyrrol-1-yl)phenyl]thiophene-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90358209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>44.7 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID56322902 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
6377-40-8 | |
Record name | N-[3-(2,5-dioxopyrrol-1-yl)phenyl]thiophene-2-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90358209 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.